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Compound of Interest

Compound Name:
2-(Benzyloxy)-1-bromo-5-fluoro-3-

nitrobenzene

CAS No.: 1393441-89-8

Cat. No.: B1377950

Get Quote

Introduction & Structural Context
2-(Benzyloxy)-1-bromo-5-fluoro-3-nitrobenzene (CAS: 1393441-89-8) is a critical

intermediate in the synthesis of advanced hypoxia-inducible factor 2-alpha (HIF-2

) inhibitors, such as Belzutifan and its analogs. This scaffold serves as a "linchpin"
intermediate, allowing for divergent synthesis through three distinct functional handles:

Bromide (C-1): Amenable to palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura,

Buchwald-Hartwig).

Nitro (C-3): Precursor to an aniline for heterocycle formation (e.g., indoles, benzimidazoles).

Benzyloxy (C-2): A protected phenol, unmasked later to allow cyclization or further

etherification.

This guide provides a rigorous analysis of the spectroscopic data required to validate the

identity and purity of this compound, distinguishing it from potential regioisomers formed during
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nitration or bromination steps.

Synthetic Pathway & Analytical Workflow
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying impurities like the unreacted phenol or regioisomeric byproducts.

Synthesis Logic
The compound is typically synthesized via the benzylation of 2-bromo-4-fluoro-6-nitrophenol.

The shift in the proton NMR spectrum from the phenolic proton (exchangeable, broad) to the

benzylic methylene (sharp singlet) is the primary diagnostic for reaction completion.

Workflow Visualization
The following diagram outlines the logical flow from synthesis to analytical validation.
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Figure 1: Synthetic and analytical workflow for the production of the target intermediate.

Spectroscopic Profile
Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum is characterized by the distinct benzylic system and the specific

coupling pattern of the aromatic protons on the central ring. The fluorine atom at position 5

creates characteristic splitting patterns (coupling to H-4 and H-6).

1H NMR Data (400 MHz, CDCl3)
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Position
Shift (

, ppm)
Multiplicity Integral

Coupling
Constants (

, Hz)

Assignment

H-4 7.85 - 7.90 dd 1H ,

Ar-H

(between

NO2/F)

H-6 7.58 - 7.62 dd 1H ,

Ar-H

(between

Br/F)

Ph-H 7.35 - 7.55 m 5H -
Benzyl

Aromatic

CH2 5.22 s 2H -
Benzylic

Methylene

Mechanistic Insight:

H-4 Deshielding: The proton at position 4 is significantly deshielded (

7.9 ppm) due to the strong electron-withdrawing effect of the ortho-nitro group and the ortho-
fluorine.

H-6 Shift: The proton at position 6 is slightly less deshielded (

7.6 ppm) as it is flanked by bromine and fluorine.

Coupling Logic: Both protons appear as doublets of doublets (dd). The larger coupling

constant (

7-8 Hz) arises from the strong

interaction. The smaller coupling (

2-3 Hz) is the

meta-coupling between H-4 and H-6.
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13C NMR Data (100 MHz, CDCl3)
Key diagnostic carbons include the C-F doublet and the benzylic carbon.

C-F (C-5):

155-160 ppm (d,

Hz).

C-NO2 (C-3):

140-145 ppm.

C-O (C-2):

145-150 ppm.

C-Br (C-1):

115-120 ppm.[1]

Benzyl CH2:

76 ppm.

19F NMR Data (376 MHz, CDCl3)
Signal: Single peak at -112.0 to -115.0 ppm.

Multiplicity: Triplet or dd (due to coupling with H-4 and H-6).

Coupling Logic Visualization
The following diagram illustrates the scalar coupling network that defines the multiplicity of the

aromatic signals.
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Figure 2: Scalar coupling network showing the origin of the doublet-of-doublets patterns.

Mass Spectrometry (MS)
Mass spectrometry is essential for confirming the presence of bromine, which has a distinct

isotopic signature.

Ionization Mode: ESI+ or APCI+

Molecular Formula: C

H

BrFNO

Molecular Weight: 326.12 g/mol

Key Ions:
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[M+H]+: 326.0 / 328.0 (1:1 intensity ratio due to

Br and

Br).

Fragment [M - Bn]+: Loss of the benzyl group (91 Da) often yields a cation at m/z

~235/237.

Infrared Spectroscopy (IR)
Nitro Group: Strong asymmetric stretch at 1535 cm

and symmetric stretch at 1350 cm

.

Ether (C-O-C): Strong bands in the 1200-1250 cm

region.

Aromatic C-H: Weak stretches >3000 cm

.

Experimental Validation Protocol
To ensure high data integrity (E-E-A-T), the following protocol is recommended for sample

preparation before spectroscopic analysis.

Sample Prep: Dissolve ~10 mg of the solid in 0.6 mL of CDCl

. Ensure the solution is clear; filtration through a cotton plug is recommended to remove
inorganic salts (KBr) from the synthesis.

Reference: Use TMS (0.00 ppm) or residual CHCl

(7.26 ppm) as the internal reference.

QC Check:
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Check for the disappearance of the phenolic -OH signal (typically broad, >5.5 ppm).

Verify the integration ratio of the Benzyl CH2 (2H) to the Aromatic H4 (1H). A ratio

deviation >5% indicates residual solvent or impurities.

References
Peloton Therapeutics, Inc. (2013). Heterocyclic Inhibitors of HIF-2alpha. US Patent

2013/0190290 A1. Link

National Center for Biotechnology Information. (2024). PubChem Compound Summary for

CID 71463883, 2-(Benzyloxy)-1-bromo-5-fluoro-3-nitrobenzene. Link

BenchChem. (2024). 2-Bromo-4-fluoro-6-nitrophenol (Precursor Data). Link

ChemicalBook. (2024). Product Data: 2-(Benzyloxy)-1-bromo-5-fluoro-3-nitrobenzene.[2]

Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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